Cas no 338981-90-1 (1-[(2,4-Dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine)

• Product Name: 1-[(2,4-Dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine
• CAS No: 338981-90-1
• MF: C₁₄H₂₂N₂O₃S
• MW: 298.401082515717
• CID: 5013839
• Update Time: 2025-07-19

1-[(2,4-Dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxy-3-methylbenzenesulfinyl)-4-methylpiperazine
• 1-[(2,4-dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine
• Oprea1_479716
• 1-[(2,4-Dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine

• Inchi： 1S/C14H22N2O3S/c1-11-12(18-3)5-6-13(14(11)19-4)20(17)16-9-7-15(2)8-10-16/h5-6H,7-10H2,1-4H3
• InChI Key： NKCRPFMEWBRNDP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1OC)OC)(N1CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• XLogP3: 1.7
• Topological Polar Surface Area: 61.2

Additional information on 1-[(2,4-Dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine

Professional Introduction to 1-[(2,4-Dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine (CAS No. 338981-90-1)

1-[(2,4-Dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine, identified by its CAS number 338981-90-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both aromatic and heterocyclic moieties in its structure imparts distinct chemical and pharmacological properties, making it a valuable candidate for further investigation.

The 2,4-Dimethoxy-3-methylphenyl moiety, a substituted benzene ring with methoxy and methyl groups at specific positions, contributes to the compound's hydrophobicity and interaction capabilities with biological targets. This aromatic segment is often found in bioactive molecules, where it serves as a scaffold for further functionalization. The sulfinyl group attached to this aromatic ring introduces polarity and potential hydrogen bonding capabilities, which can influence the compound's solubility and binding affinity.

The piperazine ring in 4-methylpiperazine is a common pharmacophore in drug discovery, known for its ability to interact with various biological receptors. The presence of the methyl group at the 4-position further modifies the electronic properties of the piperazine ring, enhancing its potential as a binding moiety. This combination of structural elements suggests that 1-[(2,4-Dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine may exhibit interesting pharmacological activities.

In recent years, there has been growing interest in the development of molecules that target central nervous system (CNS) disorders. Piperazine derivatives have been extensively studied for their potential role in treating conditions such as depression, anxiety, and neurodegenerative diseases. The unique structural features of 1-[(2,4-Dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine, particularly the aromatic-sulfinyl-piperazine core, make it a promising candidate for further exploration in this area.

The compound's potential is further highlighted by its ability to modulate neurotransmitter systems. For instance, piperazine derivatives have been shown to interact with serotonin receptors, which are implicated in mood regulation. Additionally, the presence of the sulfinyl group may enhance binding affinity through electrostatic interactions with specific amino acid residues in target proteins. These interactions could lead to the development of novel therapeutic strategies for CNS disorders.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules with high binding affinity to specific biological targets. In this context, 1-[(2,4-Dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine has been identified as a compound with promising properties for further experimental validation.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate affinity for certain serotonin receptors, indicating potential therapeutic activity in mood disorders. Furthermore, its structural features suggest that it may also interact with other neurotransmitter systems, such as dopamine and norepinephrine pathways. These findings are consistent with the growing interest in multitargeted drugs that can modulate multiple neurotransmitter systems simultaneously.

The synthesis of 1-[(2,4-Dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine presents an interesting challenge due to its complex structure. However, recent advances in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic-sulfinyl-piperazine core. These synthetic approaches not only improve efficiency but also allow for greater flexibility in modifying the structure for optimization purposes.

The compound's potential extends beyond CNS disorders; it may also have applications in other therapeutic areas. For example, its structural motif is similar to several known bioactive molecules targeting inflammatory pathways. The sulfinyl group can serve as a hinge-binding element that interacts with specific pockets on target proteins involved in inflammation regulation. This suggests that 1-[(2,4-Dimethoxy-3-methylphenyl)sulfinyl]-4-methylpiperazine could be repurposed or further developed for anti-inflammatory therapies.

In conclusion, 1-[(2, 4-Dimethoxy- 3- methylphenyl )sulfinyl]-4- methyl piperazine , CAS No. 338981- 90- 1 , is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated interactions with biological targets make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications, this molecule is poised to play an important role in the development of novel treatments for various diseases.